Cas no 1804275-79-3 (Methyl 3-cyano-5-(2-oxopropyl)benzoate)

• Product Name: Methyl 3-cyano-5-(2-oxopropyl)benzoate
• CAS No: 1804275-79-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4795890
• Update Time: 2025-05-21

Methyl 3-cyano-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-(2-oxopropyl)benzoate

• Inchi： 1S/C12H11NO3/c1-8(14)3-9-4-10(7-13)6-11(5-9)12(15)16-2/h4-6H,3H2,1-2H3
• InChI Key： QCPGYLCQFZJPRN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=CC(=C1)CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-5-(2-oxopropyl)benzoate

Methyl 3-cyano-5-(2-oxopropyl)benzoate

Methyl 3-cyano-5-(2-oxopropyl)benzoate, with the CAS number 1804275-79-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a benzoate backbone with two substituents: a cyano group at the 3-position and a 2-oxopropyl group at the 5-position. These functional groups contribute to the compound's versatile reactivity and physicochemical properties.

The synthesis of Methyl 3-cyano-5-(2-oxopropyl)benzoate has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

One of the most promising areas of application for this compound is in the development of advanced materials. The cyano group imparts electron-withdrawing properties, while the 2-oxopropyl group introduces flexibility into the molecule. This combination makes Methyl 3-cyano-5-(2-oxopropyl)benzoate an ideal candidate for use in polymer synthesis, where it can serve as a building block for high-performance polymers with tailored mechanical and electronic properties.

In the pharmaceutical industry, this compound has shown potential as an intermediate in drug design. Its structure allows for further functionalization, enabling researchers to explore its utility in creating bioactive molecules with specific therapeutic effects. Recent studies have highlighted its role in anti-inflammatory drug development, where its ability to modulate cellular pathways has been demonstrated.

From an environmental perspective, Methyl 3-cyano-5-(2-oxopropyl)benzoate has been investigated for its biodegradability and toxicity profiles. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial settings.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Collaborative efforts between academic institutions and industry partners are expected to unlock new possibilities in areas such as energy storage materials and sustainable agriculture.